Cas no 1806438-44-7 (3-(2-Bromo-3-(trifluoromethylthio)phenyl)propanenitrile)

• Product Name: 3-(2-Bromo-3-(trifluoromethylthio)phenyl)propanenitrile
• CAS No: 1806438-44-7
• MF: C₁₀H₇BrF₃NS
• MW: 310.133490800858
• CID: 4977698
• Update Time: 2025-05-26

3-(2-Bromo-3-(trifluoromethylthio)phenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-Bromo-3-(trifluoromethylthio)phenyl)propanenitrile

• Inchi： 1S/C10H7BrF3NS/c11-9-7(4-2-6-15)3-1-5-8(9)16-10(12,13)14/h1,3,5H,2,4H2
• InChI Key： MANFMZQJZVOXKB-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CCC#N)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 273
• XLogP3: 4.3
• Topological Polar Surface Area: 49.1

Additional information on 3-(2-Bromo-3-(trifluoromethylthio)phenyl)propanenitrile

Recent Advances in the Study of 3-(2-Bromo-3-(trifluoromethylthio)phenyl)propanenitrile (CAS: 1806438-44-7)

The compound 3-(2-Bromo-3-(trifluoromethylthio)phenyl)propanenitrile (CAS: 1806438-44-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethylthio and bromo substituents, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, reactivity, and biological activity, shedding light on its mechanism of action and potential therapeutic uses.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 3-(2-Bromo-3-(trifluoromethylthio)phenyl)propanenitrile, highlighting its efficient preparation via palladium-catalyzed cross-coupling reactions. The researchers emphasized the compound's stability under various conditions, making it a viable candidate for further derivatization. Additionally, the study identified its potential as a building block for the development of novel kinase inhibitors, which are crucial in targeting cancer pathways.

In another groundbreaking study, researchers investigated the biological activity of 3-(2-Bromo-3-(trifluoromethylthio)phenyl)propanenitrile against a panel of bacterial and fungal strains. The results, published in Bioorganic & Medicinal Chemistry Letters (2024), demonstrated moderate to strong antimicrobial activity, particularly against drug-resistant strains. The presence of the trifluoromethylthio group was found to enhance membrane permeability, a key factor in its efficacy. These findings suggest its potential as a lead compound for developing new antimicrobial agents.

Further research has delved into the compound's role in agrochemical applications. A recent report in Pest Management Science (2024) highlighted its effectiveness as a pesticide intermediate, particularly in controlling pests that have developed resistance to conventional treatments. The bromo and trifluoromethylthio groups were found to interact synergistically, disrupting pest metabolic pathways. This dual-action mechanism positions 3-(2-Bromo-3-(trifluoromethylthio)phenyl)propanenitrile as a valuable tool in sustainable agriculture.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential toxicity. Ongoing studies are focusing on structural modifications to enhance its selectivity and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical and industrial applications.

In conclusion, 3-(2-Bromo-3-(trifluoromethylthio)phenyl)propanenitrile (CAS: 1806438-44-7) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural features and broad-spectrum activity make it a focal point for future studies aimed at addressing unmet medical and agricultural needs. Continued research and development will be essential to fully realize its potential.